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  3. 1H-Benze(de)isoquinoline-1,3(2H)-dione, 2-(3-((4-(5-nitro-1,3-dioxo-1H-benz(de)isoquinolin-2(3H)-yl)butyl)amino)propyl)-5-nitro-, monomethanesulfonate
1H-Benze(de)isoquinoline-1,3(2H)-dione, 2-(3-((4-(5-nitro-1,3-dioxo-1H-benz(de)isoquinolin-2(3H)-yl)butyl)amino)propyl)-5-nitro-, monomethanesulfonate 1H-Benze(de)isoquinoline-1,3(2H)-dione, 2-(3-((4-(5-nitro-1,3-dioxo-1H-benz(de)isoquinolin-2(3H)-yl)butyl)amino)propyl)-5-nitro-, monomethanesulfonate
Brand Name: Vulcanchem
CAS No.: 153217-83-5
VCID: VC21108382
InChI: InChI=1S/C31H25N5O8.CH4O3S/c37-28-22-8-3-6-18-14-20(35(41)42)16-24(26(18)22)30(39)33(28)12-2-1-10-32-11-5-13-34-29(38)23-9-4-7-19-15-21(36(43)44)17-25(27(19)23)31(34)40;1-5(2,3)4/h3-4,6-9,14-17,32H,1-2,5,10-13H2;1H3,(H,2,3,4)
SMILES: CS(=O)(=O)O.C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)CCCCNCCCN4C(=O)C5=CC=CC6=CC(=CC(=C65)C4=O)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C32H29N5O11S
Molecular Weight: 691.7 g/mol

1H-Benze(de)isoquinoline-1,3(2H)-dione, 2-(3-((4-(5-nitro-1,3-dioxo-1H-benz(de)isoquinolin-2(3H)-yl)butyl)amino)propyl)-5-nitro-, monomethanesulfonate

CAS No.: 153217-83-5

Cat. No.: VC21108382

Molecular Formula: C32H29N5O11S

Molecular Weight: 691.7 g/mol

* For research use only. Not for human or veterinary use.

1H-Benze(de)isoquinoline-1,3(2H)-dione, 2-(3-((4-(5-nitro-1,3-dioxo-1H-benz(de)isoquinolin-2(3H)-yl)butyl)amino)propyl)-5-nitro-, monomethanesulfonate - 153217-83-5

Specification

CAS No. 153217-83-5
Molecular Formula C32H29N5O11S
Molecular Weight 691.7 g/mol
IUPAC Name methanesulfonic acid;5-nitro-2-[4-[3-(5-nitro-1,3-dioxobenzo[de]isoquinolin-2-yl)propylamino]butyl]benzo[de]isoquinoline-1,3-dione
Standard InChI InChI=1S/C31H25N5O8.CH4O3S/c37-28-22-8-3-6-18-14-20(35(41)42)16-24(26(18)22)30(39)33(28)12-2-1-10-32-11-5-13-34-29(38)23-9-4-7-19-15-21(36(43)44)17-25(27(19)23)31(34)40;1-5(2,3)4/h3-4,6-9,14-17,32H,1-2,5,10-13H2;1H3,(H,2,3,4)
Standard InChI Key RASVFEKZOSGUBR-UHFFFAOYSA-N
SMILES CS(=O)(=O)O.C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)CCCCNCCCN4C(=O)C5=CC=CC6=CC(=CC(=C65)C4=O)[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES CS(=O)(=O)O.C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)CCCCNCCCN4C(=O)C5=CC=CC6=CC(=CC(=C65)C4=O)[N+](=O)[O-])[N+](=O)[O-]

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